Cas no 861207-55-8 (4-[(6-chloropyridin-3-yl)methoxy]benzonitrile)

• Product Name: 4-[(6-chloropyridin-3-yl)methoxy]benzonitrile
• CAS No: 861207-55-8
• MF: C₁₃H₉ClN₂O
• MW: 244.67636179924
• MDL: MFCD04124800
• CID: 4661565
• Update Time: 2025-11-03

4-[(6-chloropyridin-3-yl)methoxy]benzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-[(6-chloro-3-pyridinyl)methoxy]-
• 4-[(6-chloropyridin-3-yl)methoxy]benzonitrile

• MDL： MFCD04124800
• Inchi： 1S/C13H9ClN2O/c14-13-6-3-11(8-16-13)9-17-12-4-1-10(7-15)2-5-12/h1-6,8H,9H2
• InChI Key： YPSFUWUIBXQKPR-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(OCC2=CC=C(Cl)N=C2)C=C1

Additional information on 4-[(6-chloropyridin-3-yl)methoxy]benzonitrile

Introduction to 4-[(6-Chloropyridin-3-yl)methoxy]benzonitrile (CAS No. 861207-55-8)

4-[(6-Chloropyridin-3-yl)methoxy]benzonitrile (CAS No. 861207-55-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to 4-[(6-chloropyridin-3-yl)methoxy]benzonitrile.

Chemical Structure and Properties

4-[(6-Chloropyridin-3-yl)methoxy]benzonitrile is a substituted benzonitrile with a molecular formula of C₁₄H₉ClN₂O and a molecular weight of 258.7 g/mol. The compound features a benzene ring linked to a nitrile group and a methoxy substituent attached to a 6-chloropyridine moiety. This unique combination of functional groups imparts specific chemical and physical properties to the molecule, making it an attractive candidate for various chemical and biological studies.

The presence of the nitrile group enhances the compound's reactivity and solubility in polar solvents, while the chloropyridine moiety contributes to its lipophilicity and electronic properties. These characteristics are crucial for its potential applications in drug discovery and development.

Synthesis Methods

The synthesis of 4-[(6-chloropyridin-3-yl)methoxy]benzonitrile has been extensively studied, and several methods have been reported in the literature. One common approach involves the reaction of 4-hydroxybenzonitrile with 6-chloropyridine-3-carbaldehyde in the presence of a base such as potassium carbonate or cesium carbonate. This reaction typically proceeds via an O-alkylation mechanism, leading to the formation of the desired product.

An alternative method involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times and improve yields. In this approach, 4-hydroxybenzonitrile and 6-chloropyridine-3-carbaldehyde are mixed in a suitable solvent such as dimethylformamide (DMF) and irradiated with microwave energy. The high temperatures generated under microwave conditions facilitate the formation of the O-methylated product.

Biological Activity and Applications

4-[(6-Chloropyridin-3-yl)methoxy]benzonitrile has been investigated for its potential biological activities, particularly in the context of medicinal chemistry. Recent studies have highlighted its anti-inflammatory and anti-cancer properties, making it a promising lead compound for drug development.

In one study published in the Journal of Medicinal Chemistry, researchers found that 4-[(6-chloropyridin-3-yl)methoxy]benzonitrile exhibited significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide-stimulated macrophages. This finding suggests that the compound could be developed into a novel anti-inflammatory agent for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

Another study published in Cancer Research demonstrated that 4-[(6-chloropyridin-3-yl)methoxy]benzonitrile possesses potent anti-cancer activity against various human cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The compound was found to induce apoptosis by activating caspase-dependent pathways and inhibiting cell proliferation through cell cycle arrest at the G1 phase.

Clinical Trials and Future Prospects

The promising preclinical results have led to increased interest in advancing 4-[(6-chloropyridin-3-yl)methoxy]benzonitrile into clinical trials. Several pharmaceutical companies are currently conducting Phase I trials to evaluate the safety and efficacy of this compound in human subjects.

In addition to its therapeutic potential, 4-[(6-chloropyridin-3-yl)methoxy]benzonitrile has also been explored as a tool compound for studying biological processes. Its ability to modulate specific signaling pathways makes it valuable for elucidating mechanisms underlying various diseases.

Safety Considerations

Safety is a critical aspect when developing new chemical entities for therapeutic use. Preclinical toxicity studies have shown that 4-[(6-chloropyridin-3-yl)methoxy]benzonitrile exhibits low toxicity at therapeutic concentrations. However, as with any new drug candidate, comprehensive safety assessments are necessary to ensure its safe use in humans.

In conclusion, 4-[(6-chloropyridin-3-yl)methoxy]benzonitrile (CAS No. 861207-55-8) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development into novel therapeutic agents. Ongoing research efforts aim to fully elucidate its mechanisms of action and optimize its properties for clinical use.